Cas no 5049-61-6 (Pyrazinamine)
Pyrazinamine, also known as pyrazinamide, is an organic compound with the molecular formula C₅H₅N₃O. It is a synthetic derivative of pyrazine and serves as a key pharmaceutical intermediate, notably in the treatment of tuberculosis (TB) as part of combination therapy. Pyrazinamide exhibits bactericidal activity against Mycobacterium tuberculosis, particularly in acidic environments, enhancing its efficacy in shortening treatment duration. Its mechanism involves disruption of mycobacterial membrane transport and energy production. The compound is characterized by high bioavailability and good tissue penetration, contributing to its clinical utility. Careful dosage monitoring is required due to potential hepatotoxicity. Pyrazinamine remains a critical component in first-line anti-TB regimens.
Pyrazinamine structure
Product Name:Pyrazinamine
CAS No:5049-61-6
MF:C4H5N3
MW:95.1025998592377
MDL:MFCD00006137
CID:45499
PubChem ID:78747
Update Time:2025-05-20
Pyrazinamine Chemical and Physical Properties
Names and Identifiers
-
- Pyrazin-2-amine
- 2-Amino Pyrazine
- AMINOPYRAZINE
- APZ
- TIMTEC-BB SBB004388
- NSC 13147
- PYRAZINAMINE
- PYRAZIN-2-YLAMINE
- PYRAZINEAMINE
- 1,2-Dihydro-2-iminopyrazine
- 2-Pyrazinamine
- ENT 60202
- Pyrazine, 1,2-dihydro-2-imino-
- Pyrazine, 2-amino-
- Pyrazine, amino-
- 2-Piperazinamine
- 2-aminopyrazine Aminopyrazine
- Amipyrazine
- 2-Aminopyrazine
- BDBM50354830
- CHEMBL1834089
- AC-907/25014024
- AC-23436
- UNII-ES73FRK6MY
- BP-21335
- AM1033
- Aminopyrazine, 98%
- amino-pyrazine
- Pyrazin-2-yl-amine
- 4-(Trifluoromethoxy)phenoxyaceticacidhydrazide
- NSC-13147
- A0989
- BB 0248301
- Pyrazinamine-
- EINECS 225-748-7
- 5049-61-6
- Pyrazine amine
- PB30528
- W-105956
- PD020349
- AMINO PYRAZINE
- 2 -aminopyrazine
- Z56899063
- FT-0682702
- F2169-0758
- 3-AMINOPYRAZINE
- Pyrazine,2-dihydro-2-imino-
- DTXSID80198510
- pyrazine-2-amine
- 2-Pyrazinamine #
- AKOS000120229
- CHEBI:194609
- HY-34068
- AI3-60202
- CL4536
- PS-9353
- InChI=1/C4H5N3/c5-4-3-6-1-2-7-4/h1-3H,(H2,5,7
- BCP13854
- Aminopyrazine, purum, >=97.0% (NT)
- FT-0611270
- SY001512
- iminopyrazine
- FT-0687284
- ES73FRK6MY
- EN300-17193
- 2-aminopyrazin
- CS-D1606
- NSC13147
- NCGC00188272-01
- MFCD00006137
- 2-amino-pyrazine
- NS00032070
- Aminopyrazine,99%
- STL137799
- DB-022479
- Pyrazinamine
-
- MDL： MFCD00006137
- Inchi： 1S/C4H5N3/c5-4-3-6-1-2-7-4/h1-3H,(H2,5,7)
- InChI Key： XFTQRUTUGRCSGO-UHFFFAOYSA-N
- SMILES： N1C=CN=CC=1N
- BRN： 107025
Computed Properties
- Exact Mass: 95.04830
- Monoisotopic Mass: 95.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 54.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.8A^2
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.1031 (rough estimate)
- Melting Point: 118.0 to 122.0 deg-C
- Boiling Point: 250.905°C at 760 mmHg
- Flash Point: 129.1℃
- Refractive Index: 1.5200 (estimate)
- Water Partition Coefficient: dissolution
- PSA: 51.80000
- LogP: 0.64000
- Solubility: Soluble in water
Pyrazinamine Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36-S37/39
-
Hazardous Material Identification：
- Risk Phrases：R11; R36/37/38
- Safety Term：S26;S37/39
- Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
Pyrazinamine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Pyrazinamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| BAI LING WEI Technology Co., Ltd. | 204851-5G |
2-Aminopyrazine, 99% |
5049-61-6 | 99% | 5G |
￥ 101 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 204851-10G |
2-Aminopyrazine, 99% |
5049-61-6 | 99% | 10G |
￥ 151 | 2022-04-26 | |
| Chemenu | CM104257-100g |
pyrazin-2-amine |
5049-61-6 | 95%+ | 100g |
$65 | 2021-08-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A0989-5g |
Pyrazinamine |
5049-61-6 | 98.0%(GC&T) | 5g |
￥270.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A0989-25g |
Pyrazinamine |
5049-61-6 | 98.0%(GC&T) | 25g |
￥795.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A017A-5g |
Pyrazinamine |
5049-61-6 | 98% | 5g |
￥32.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A017A-100g |
Pyrazinamine |
5049-61-6 | 98% | 100g |
￥262.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A017A-25g |
Pyrazinamine |
5049-61-6 | 98% | 25g |
￥69.0 | 2022-05-30 | |
| Apollo Scientific | OR5470-25g |
2-Aminopyrazine |
5049-61-6 | 25g |
£15.00 | 2025-02-20 | ||
| Apollo Scientific | OR5470-100g |
2-Aminopyrazine |
5049-61-6 | 100g |
£33.00 | 2025-02-20 |
Pyrazinamine Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:5049-61-6)Aminopyrazine
Order Number:sfd7185
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:5049-61-6)氨基吡嗪
Order Number:LE1883458
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:37
Price ($):discuss personally
Email:18501500038@163.com
Pyrazinamine Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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